1-Benzyl-2-cyclopropyl-2-methylpiperazine
Overview
Description
Molecular Structure Analysis
The molecular structure of “1-Benzyl-2-cyclopropyl-2-methylpiperazine” is not explicitly provided in the sources I found .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-Benzyl-2-cyclopropyl-2-methylpiperazine” are not explicitly provided in the sources I found .Scientific Research Applications
Pharmacology
1-Benzyl-2-cyclopropyl-2-methylpiperazine is a compound that may be explored for its potential pharmacological properties. Its structural features suggest it could interact with various biological targets. However, specific applications in pharmacology are not detailed in the available literature .
Material Science
In material science, this compound could be investigated for its properties as an organic semiconductor or as a component in organic light-emitting diodes (OLEDs). The piperazine ring might contribute to the thermal stability and electron transport properties of materials .
Chemical Synthesis
This piperazine derivative could serve as a building block in the synthesis of complex organic molecules. Its benzyl and cyclopropyl groups offer points of reactivity for further functionalization, potentially leading to the development of new chemical entities .
Chromatography
The compound’s unique structure could make it a candidate for use as a stationary phase in chromatography, aiding in the separation of substances based on their interaction with the cyclopropyl and methylpiperazine moieties .
Analytical Research
In analytical research, 1-Benzyl-2-cyclopropyl-2-methylpiperazine might be used as a reference standard or calibration compound in mass spectrometry, helping to identify or quantify other substances with similar structural features .
Life Science
The compound could be of interest in life science research, particularly in studies investigating the role of piperazine derivatives in biological systems. It might be used to probe the function of enzymes or receptors that interact with similar structures .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-benzyl-2-cyclopropyl-2-methylpiperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2/c1-15(14-7-8-14)12-16-9-10-17(15)11-13-5-3-2-4-6-13/h2-6,14,16H,7-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSBZMLFPZSQPNX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNCCN1CC2=CC=CC=C2)C3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-2-cyclopropyl-2-methylpiperazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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